Cas no 618-46-2 (3-Chlorobenzoyl chloride)

• Product Name: 3-Chlorobenzoyl chloride
• CAS No: 618-46-2
• MF: C₇H₄Cl₂O
• MW: 175.012060165405
• MDL: MFCD00000671
• CID: 38997
• PubChem ID: 69252
• Update Time: 2025-04-18

3-Chlorobenzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Chlorobenzoyl chloride
• m-Chlorobenzoyl chloride
• 3-chloro-benzoyl chloride
• Benzoyl chloride,3-chloro
• Benzoyl chloride,m-chloro
• EINECS 210-552-6
• m-chlorobenzoic acid chloride
• MCOC
• meta-chlorobenzoyl chloride
• NS00034813
• 3chlorobenzoyl chloride
• NSC-41886
• 23U2QRR4DQ
• NSC 41886
• FT-0615472
• DTXSID1060681
• WHIHIKVIWVIIER-UHFFFAOYSA-
• AKOS009031509
• Benzoyl chloride, 3-chloro-
• CCRIS 8615
• 3-chlorobenzoylchloride
• D77316
• 3-chloro benzoyl chloride
• 618-46-2
• 3-chlorobenzoic acid chloride
• Q-200371
• EN300-19505
• SCHEMBL104419
• CS-B1791
• MFCD00000671
• 3-Chloro-benzoylchloride
• AS-11862
• Benzoyl chloride, m-chloro-
• 3-Chlorobenzoyl chloride, 97%
• F2190-0062
• NSC41886
• InChI=1/C7H4Cl2O/c8-6-3-1-2-5(4-6)7(9)10/h1-4H
• Metachlorobenzoyl chloride
• 3-chlorophenyl-carboxylic acid chloride
• M-chlorobenzoylchloride
• 3-Chlorobenzoyl Chloride; NSC 41886; m-Chlorobenzoyl Chloride

• MDL： MFCD00000671
• Inchi： 1S/C7H4Cl2O/c8-6-3-1-2-5(4-6)7(9)10/h1-4H
• InChI Key： WHIHIKVIWVIIER-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(C(=O)Cl)=C1
• BRN： 386256

Computed Properties

• Exact Mass: 173.96400
• Monoisotopic Mass: 173.964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 17.1A^2

Experimental Properties

• Color/Form: Colorless liquid. 2. density (g/ml, 25 ℃)
• Density: 1.367 g/mL at 20 °C(lit.)
• Melting Point: 6.85°C
• Boiling Point: 222°C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.569(lit.)
• PSA: 17.07000
• LogP: 2.71900
• Sensitiveness: Moisture Sensitive

3-Chlorobenzoyl chloride Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H314,H335
• Warning Statement： P261,P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3265 8/PG 2
• WGK Germany：1
• Hazard Category Code： 34-36/37
• Safety Instruction： S26-S36/37/39-S45-S28A
• FLUKA BRAND F CODES：19
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：II
• Storage Condition：Store at room temperature
• TSCA：Yes
• Safety Term：8
• Packing Group：II
• Risk Phrases：R34
• Packing Group：II
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic Halides